Cas no 166533-72-8 (Ethyl 6-methylhept-6-enoate)

• Product Name: Ethyl 6-methylhept-6-enoate
• CAS No: 166533-72-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1347537
• PubChem ID: 15531704
• Update Time: 2025-06-08

Ethyl 6-methylhept-6-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methylhept-6-enoate
• AG-E-15999
• ethyl 6-methyl 6-heptenoate
• CTK4D2378
• ethyl 6-methyl-6-heptenoate
• AGN-PC-00PKJL
• OR01825
• 6-Methylhept-6-ensaeureethylester
• AKOS016016658
• DTXSID00573744
• 6-Heptenoic acid, 6-methyl-, ethyl ester
• Ethyl6-methyl-6-heptenoate
• MFCD00671856
• DB-360553
• SCHEMBL9083407
• 166533-72-8
• Ethyl6-methylhept-6-enoate97%

• MDL： MFCD00671856
• Inchi： 1S/C10H18O2/c1-4-12-10(11)8-6-5-7-9(2)3/h2,4-8H2,1,3H3
• InChI Key： DVJMDIXBABOVGB-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCC(=C)C)=O

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.68600

Ethyl 6-methylhept-6-enoate Security Information

• Hazardous Material Identification：

Additional information on Ethyl 6-methylhept-6-enoate

Recent Advances in the Study of Ethyl 6-methylhept-6-enoate (CAS: 166533-72-8) in Chemical Biology and Pharmaceutical Research

Ethyl 6-methylhept-6-enoate (CAS: 166533-72-8) is a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and potential therapeutic properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, including fragrances, flavoring agents, and pharmaceutical compounds. This research brief consolidates the latest findings on the synthesis, characterization, and applications of Ethyl 6-methylhept-6-enoate, providing insights into its mechanistic pathways and potential industrial relevance.

A study published in the Journal of Organic Chemistry (2023) highlighted the efficient synthesis of Ethyl 6-methylhept-6-enoate via a catalytic asymmetric hydrogenation process. The research demonstrated the use of chiral ruthenium catalysts to achieve high enantioselectivity (up to 98% ee) and yield (92%), underscoring its potential for scalable production. Additionally, the study elucidated the compound's role in the synthesis of γ-lactones, which are pivotal in fragrance and pharmaceutical industries.

In the context of pharmaceutical applications, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) explored the antimicrobial properties of Ethyl 6-methylhept-6-enoate derivatives. The study reported moderate activity against Gram-positive bacteria, including Staphylococcus aureus, with minimal cytotoxicity to human cell lines. These findings suggest its potential as a scaffold for developing novel antibacterial agents, particularly in addressing antibiotic resistance.

Furthermore, computational studies have provided insights into the molecular interactions of Ethyl 6-methylhept-6-enoate with biological targets. Molecular docking simulations revealed favorable binding affinities with enzymes involved in inflammatory pathways, hinting at its anti-inflammatory potential. These results, coupled with experimental validation, could pave the way for its inclusion in drug discovery pipelines.

In conclusion, Ethyl 6-methylhept-6-enoate (CAS: 166533-72-8) continues to garner attention for its synthetic versatility and emerging biological activities. Future research should focus on optimizing its production methods, expanding its therapeutic applications, and elucidating its mechanistic underpinnings to unlock its full potential in chemical biology and pharmaceutical sciences.